Cas no 944905-41-3 ((5-(Trifluoromethyl)pyrimidin-2-YL)methanol)

• Product Name: (5-(Trifluoromethyl)pyrimidin-2-YL)methanol
• CAS No: 944905-41-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 2101249
• Update Time: 2025-11-01

(5-(Trifluoromethyl)pyrimidin-2-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(trifluoromethyl)pyrimidin-2-yl)methanol
• [5-(trifluoromethyl)pyrimidin-2-yl]methanol
• (5-(Trifluoromethyl)pyrimidin-2-YL)methanol

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)4-1-10-5(3-12)11-2-4/h1-2,12H,3H2
• InChI Key： IVULZHBDMNDXCU-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(CO)=NC=1)(F)F

Computed Properties

• Exact Mass: 178.035
• Monoisotopic Mass: 178.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on (5-(Trifluoromethyl)pyrimidin-2-YL)methanol

Introduction to (5-(Trifluoromethyl)pyrimidin-2-YL)methanol (CAS No. 944905-41-3)

Compound with the chemical name (5-(Trifluoromethyl)pyrimidin-2-YL)methanol and the CAS number 944905-41-3 represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and molecular biology.

The structural framework of (5-(Trifluoromethyl)pyrimidin-2-YL)methanol incorporates a pyrimidine core, which is a well-documented scaffold in medicinal chemistry. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA and RNA synthesis. The presence of a trifluoromethyl group at the 5-position of the pyrimidine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of fluorinated compounds. The trifluoromethyl substituent is particularly noteworthy as it can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This modification often leads to increased binding affinity, prolonged half-life, and improved resistance to metabolic degradation, all of which are critical factors in drug design.

The methanol moiety at the 2-position of the pyrimidine ring in (5-(Trifluoromethyl)pyrimidin-2-YL)methanol provides a versatile handle for further chemical modifications. This functionality allows for easy derivatization through reactions such as esterification, etherification, or nucleophilic substitution, enabling the synthesis of a diverse array of analogs for high-throughput screening and lead optimization.

Current research in the field of kinase inhibitors has highlighted the importance of pyrimidine-based scaffolds. Many successful drugs targeting kinases, such as imatinib and gefitinib, contain pyrimidine moieties in their structures. The compound (5-(Trifluoromethyl)pyrimidin-2-YL)methanol, with its optimized structure for interaction with biological targets, presents a promising candidate for developing new kinase inhibitors.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of drug candidates. These tools allow researchers to predict the binding affinity and interaction patterns of molecules with biological targets before conducting costly wet-lab experiments. The structural features of (5-(Trifluoromethyl)pyrimidin-2-YL)methanol, particularly the presence of the trifluoromethyl group, make it an ideal candidate for such studies.

In addition to its potential as a kinase inhibitor, (5-(Trifluoromethyl)pyrimidin-2-YL)methanol may also find applications in other therapeutic areas. For instance, its ability to modulate enzyme activity suggests possible uses in treating metabolic disorders or infectious diseases. Furthermore, its structural similarity to known bioactive compounds makes it a valuable tool for fragment-based drug design.

The synthesis of complex molecules like (5-(Trifluoromethyl)pyrimidin-2-YL)methanol requires meticulous planning and execution. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired framework efficiently. The methanol group at the 2-position serves as a critical intermediate in these synthetic routes, facilitating key transformations that lead to the final product.

The safety and regulatory aspects of handling such compounds are also crucial considerations. While not classified as hazardous materials under current regulations, proper handling procedures must be followed to ensure workplace safety and compliance with environmental guidelines. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during laboratory operations.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique properties imparted by fluorine atoms make these molecules highly desirable for pharmaceutical applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like (5-(Trifluoromethyl)pyrimidin-2-YL)methanol will undoubtedly play a pivotal role in shaping the future of medicine.